Cas no 1805367-99-0 (4-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol)

• Product Name: 4-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol
• CAS No: 1805367-99-0
• MF: C₇H₇F₂N₃O₃
• MW: 219.145588159561
• CID: 4855727
• Update Time: 2025-05-22

4-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol

• Inchi： 1S/C7H7F2N3O3/c8-7(9)5-6(12(14)15)4(10)1-3(2-13)11-5/h1,7,13H,2H2,(H2,10,11)
• InChI Key： IYLCGCFOUMAELP-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(CO)N=1)N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.4
• Topological Polar Surface Area: 105

Additional information on 4-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol

Recent Advances in the Study of 4-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol (CAS: 1805367-99-0)

In recent years, the compound 4-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol (CAS: 1805367-99-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of amino, difluoromethyl, and nitro groups, along with the methanol moiety, makes it a versatile candidate for drug development, particularly in the areas of antimicrobial and anticancer research.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 4-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound. Advanced spectroscopic techniques, including NMR and mass spectrometry, were used to confirm the structure. The study highlighted the compound's efficacy against a panel of bacterial strains, with notable activity against Gram-positive pathogens. The findings suggest that the difluoromethyl group plays a critical role in enhancing the compound's bioavailability and target binding affinity.

Another significant development was reported in a preprint article on bioRxiv, where the compound was investigated for its potential as an anticancer agent. The study utilized in vitro assays to evaluate the cytotoxic effects of 4-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol on various cancer cell lines. Results indicated a dose-dependent inhibition of cell proliferation, particularly in breast and lung cancer cells. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, underscoring its potential as a targeted therapy. Further in vivo studies are underway to assess its pharmacokinetics and toxicity profile.

In addition to its therapeutic potential, the compound has also been the subject of computational studies. A recent paper in the Journal of Chemical Information and Modeling employed molecular docking and dynamics simulations to explore the interaction of 4-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol with key enzymatic targets. The simulations predicted strong binding affinities for several enzymes involved in nucleic acid synthesis, providing a theoretical basis for its antimicrobial and anticancer activities. These computational insights are expected to guide future structural modifications to enhance the compound's efficacy and selectivity.

Despite these promising findings, challenges remain in the development of 4-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol as a viable drug candidate. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, the recent studies on 4-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol (CAS: 1805367-99-0) highlight its multifaceted potential in drug discovery. Its unique chemical structure and promising biological activities make it a compelling subject for ongoing and future research. As the scientific community continues to explore its applications, this compound may soon emerge as a key player in the development of novel therapeutics for infectious diseases and cancer.